1-(2-Fluoroethyl)-2,3-dimethylpiperidine

• Molecular Formula: C9H18FN
• Molecular Weight: 159.24 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-2,3-dimethylpiperidine
• InChI: InChI=1S/C9H18FN/c1-8-4-3-6-11(7-5-10)9(8)2/h8-9H,3-7H2,1-2H3
• InChI Key: PLEKHUOTZVPMRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1C)CCF

Description

1-(2-Fluoroethyl)-2,3-dimethylpiperidine is a chemical compound belonging to the piperidine family. Piperidines are six-membered heterocyclic compounds containing one nitrogen atom. This particular compound is characterized by the presence of a fluoroethyl group attached to the piperidine ring, which imparts unique chemical and physical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Fluoroethyl)-2,3-dimethylpiperidine typically involves the reaction of 2,3-dimethylpiperidine with 2-fluoroethyl bromide under basic conditions. The reaction is usually carried out in an organic solvent such as acetonitrile or tetrahydrofuran, with a base like potassium carbonate or sodium hydride to facilitate the nucleophilic substitution reaction .

Industrial Production Methods: Industrial production of this compound may involve continuous flow synthesis techniques to enhance yield and efficiency. These methods often employ automated systems to control reaction parameters precisely, ensuring consistent product quality .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Fluoroethyl)-2,3-dimethylpiperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding N-oxides.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, converting the compound into its reduced form.

Substitution: Nucleophilic substitution reactions are common, where the fluoroethyl group can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium hydride or potassium carbonate in anhydrous solvents.

Major Products Formed:

Oxidation: N-oxides of this compound.

Reduction: Reduced forms of the compound.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2-Fluoroethyl)-2,3-dimethylpiperidine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Employed in the study of biological systems, particularly in the investigation of receptor-ligand interactions due to its structural similarity to biologically active compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(2-Fluoroethyl)-2,3-dimethylpiperidine involves its interaction with specific molecular targets, such as receptors or enzymes. The fluoroethyl group enhances the compound’s ability to penetrate biological membranes, allowing it to reach its target sites more effectively. Once at the target site, the compound can modulate the activity of receptors or enzymes, leading to various biological effects .

Comparison with Similar Compounds

2-Fluoroethanol: Another fluoroethyl-containing compound with different chemical properties and applications.

1-(2-Fluoroethyl)piperazine: Shares structural similarities but differs in its biological activity and applications.

N-(2-Fluoroethyl)-N-methylpiperidine: Similar in structure but with distinct pharmacological properties.

Uniqueness: 1-(2-Fluoroethyl)-2,3-dimethylpiperidine is unique due to its specific substitution pattern on the piperidine ring, which imparts distinct chemical and biological properties.